Cas no 61451-89-6 (Isoxazole, 4-(chloromethyl)-4,5-dihydro-5-methyl-3-phenyl-, trans-)

• Product Name: Isoxazole, 4-(chloromethyl)-4,5-dihydro-5-methyl-3-phenyl-, trans-
• CAS No: 61451-89-6
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 478840
• PubChem ID: 127261800
• Update Time: 2025-04-19

Isoxazole, 4-(chloromethyl)-4,5-dihydro-5-methyl-3-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-(chloromethyl)-4,5-dihydro-5-methyl-3-phenyl-, trans-
• (4R,5S)-4-(chloromethyl)-5-methyl-3-phenyl-4,5-dihydro-1,2-oxazole
• 61451-89-6
• Trans-4-(chloromethyl)-5-methyl-3-phenyl-4,5-dihydroisoxazole

• Inchi： 1S/C11H12ClNO/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-,10-/m1/s1
• InChI Key： VXSLEOXRAFTTNG-PSASIEDQSA-N
• SMILES： ClC[C@H]1C(C2C=CC=CC=2)=NO[C@@H]1C

Computed Properties

• Exact Mass: 209.06086
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59